Cas no 13141-04-3 (2-Propenoic acid,2,2-dimethylhexyl ester)

• Product name: 2-Propenoic acid,2,2-dimethylhexyl ester
• CAS No: 13141-04-3
• MF: C₁₁H₂₀O₂
• MW: 184.2753
• CID: 185034
• PubChem ID: 83174

2-Propenoic acid,2,2-dimethylhexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2,2-dimethylhexyl ester
• 2,2-dimethylhexyl acrylate
• 2,2-dimethylhexyl prop-2-enoate
• Einecs 236-076-9
• Acrylic acid 2,2-dimethylhexyl ester
• SCHEMBL23494036
• EF4P3FZT62
• 1-Hexanol, 2,2-dimethyl-, acrylate
• 13141-04-3
• 2-Propenoic acid, 2,2-dimethylhexyl ester
• NS00021595
• Acrylic acid, 2,2-dimethylhexyl ester
• DTXSID30157031

• Inchi： InChI=1S/C11H20O2/c1-5-7-8-11(3,4)9-13-10(12)6-2/h6H,2,5,7-9H2,1,3-4H3
• InChI Key： ZDEMXHSNWUJBIV-UHFFFAOYSA-N
• SMILES： CCCCC(COC(C=C)=O)(C)C

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 26.3